5-((4-bromobenzyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[(4-bromophenyl)methylsulfanyl]-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H19BrN4O3S/c1-26-19-17(21(28)27(2)22(26)29)20(31-12-13-4-8-15(23)9-5-13)25-18(24-19)14-6-10-16(30-3)11-7-14/h4-11H,12H2,1-3H3
• InChI Key: PRZUPYLPZVUAFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)OC)SCC4=CC=C(C=C4)Br)C(=O)N(C1=O)C
• Molecular Formula: C22H19BrN4O3S
• Molecular Weight: 499.4 g/mol

Description

5-((4-bromobenzyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H19BrN4O3S and its molecular weight is 499.38. The purity is usually 95%.
BenchChem offers high-quality 5-((4-bromobenzyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-bromobenzyl)thio)-7-(4-methoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

• Synthesis of Novel Compounds : Research has led to the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing anti-inflammatory and analgesic properties. These compounds, including various thiazolopyrimidines and oxadiazepines, demonstrate the potential for drug development due to their COX-2 selectivity and analgesic and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Nonlinear Optical Properties : The study of the third-order nonlinear optical properties of novel styryl dyes, including compounds structurally related to the query compound, has revealed promising applications in nonlinear optical materials for device applications. These findings highlight the potential use of such compounds in the development of optical power-limiting devices (S. Shettigar, G. Umesh, P. Poornesh, K. Manjunatha, A. Asiri, 2009).

• Microwave Promoted Synthesis : An improved methodology for synthesizing benzopyranopyrimidine diones under microwave irradiation demonstrates the efficiency and yield enhancement in the synthesis of complex heterocyclic compounds. This approach significantly shortens reaction times and improves yield, showcasing the practical applications of such compounds in various fields (P. K. Basu, Amrita Ghosh, 2013).

• Antiviral Activity : The exploration of pyrimidine derivatives for antiviral activities, particularly against retroviruses such as HIV, demonstrates the therapeutic potential of structurally related compounds. The research underscores the importance of structural modifications to enhance antiviral efficacy, highlighting the compound's relevance in medicinal chemistry (D. Hocková, A. Holý, M. Masojídková, G. Andrei, R. Snoeck, E. De Clercq, J. Balzarini, 2003).

• Luminescent Materials : The study of aggregation-induced emission (AIE) characteristics in certain pyrimidine derivatives underscores the potential of such compounds in developing efficient luminescent materials. This property is particularly useful for applications in fluorescence probes and highlights the versatility of pyrimidine-based compounds in scientific research (S. Mendigalieva, D. Birimzhanova, I. Irgibaeva, N. Barashkov, Y. Sakhno, 2022).